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Compound of Interest

Compound Name: WYZ90

Cat. No.: B156209 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

WYZ90, a potent, selective kinase inhibitor. As an investigational compound, WYZ90 is

classified as a particularly hazardous substance due to its high cytotoxicity and potential

mutagenic properties. Adherence to these guidelines is mandatory to ensure personnel safety

and environmental protection.

Engineering and Administrative Controls
Prior to handling WYZ90, ensure that the appropriate engineering and administrative controls

are in place. These are the first lines of defense in minimizing exposure.

Engineering Controls: All work with WYZ90 powder must be conducted in a certified Class II

Biological Safety Cabinet (BSC) or a dedicated fume hood with a face velocity of 80-120 feet

per minute.[1][2] These systems should be designed to prevent air from recirculating back

into the room.[1]

Administrative Controls: Access to areas where WYZ90 is handled should be restricted to

authorized and trained personnel.[3] Clear signage indicating the presence of a cytotoxic

agent must be posted.[3] Eating, drinking, and applying cosmetics are strictly prohibited in

these designated areas.[3] It is highly recommended to develop a comprehensive Standard

Operating Procedure (SOP) for all work involving WYZ90.[4]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory for all personnel handling WYZ90.[1][5] PPE should

be selected based on a thorough risk assessment.[5]

PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-tested nitrile

gloves.

Provides a barrier against skin

absorption, a primary route of

exposure.[6] Double gloving

offers additional protection in

case of a tear or puncture in

the outer glove.

Body Protection

Disposable, low-permeability

gown with long sleeves and

tight-fitting cuffs.[1][7]

Protects skin and clothing from

contamination by splashes or

aerosols.

Respiratory Protection

For handling powders, an N95

or higher-rated respirator is

required.[8][9]

Prevents inhalation of airborne

particles, a significant

exposure risk.[3]

Eye Protection
Chemical splash goggles and

a full-face shield.[1][9]

Protects the eyes and face

from splashes of liquids or

contact with aerosols.

Note: All PPE should be donned before entering the designated handling area and removed

before exiting. Contaminated PPE must be disposed of as hazardous waste.

Operational Plan for Handling WYZ90
Follow these step-by-step procedures to safely handle WYZ90 in a laboratory setting.

Preparation: Before starting any work, ensure the designated area is clean and uncluttered.

[8] Prepare all necessary equipment and reagents in advance.[8]

Weighing: If working with powdered WYZ90, conduct all weighing activities within a fume

hood or BSC to minimize the risk of aerosol generation.[8] Using pre-made solutions, if

available, is a safer alternative.[8]
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Solution Preparation: When preparing solutions, add the solvent to the WYZ90 powder

slowly to avoid splashing. Keep all containers closed when not in use.

Experimentation: Conduct all experimental procedures within a designated containment

area, such as a chemical fume hood.[10] Use secondary containment trays to minimize the

spread of potential spills.[8]

Decontamination: After each use, decontaminate all surfaces and equipment with an

appropriate cleaning agent. Consult the Safety Data Sheet (SDS) for WYZ90 for

recommended decontamination procedures.

Spill Management: In the event of a spill, immediately alert others in the area and evacuate if

necessary.[9] Use a spill kit specifically designed for cytotoxic drugs to contain and clean up

the spill.[1][9] All materials used for spill cleanup must be disposed of as hazardous waste.[9]

Disposal Plan for WYZ90 and Contaminated
Materials
Proper disposal of WYZ90 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.[11]

Waste Segregation: All materials that have come into contact with WYZ90, including gloves,

gowns, vials, and cleaning materials, are considered hazardous waste.[12]

Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for all

WYZ90 waste.[11] These containers should be kept closed when not in use.

Disposal Pathway: Unused or expired WYZ90, as well as all contaminated materials, must

be disposed of through a licensed hazardous waste disposal service.[13][14] Incineration at

a permitted facility is the recommended method of destruction.[13][14] Do not dispose of

WYZ90 down the drain or in regular trash.

Experimental Workflow and Safety Precautions
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Figure 1. WYZ90 Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of WYZ90.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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